Graphite bisulfate

• CAS: 12689-13-3
• Synonyms: GRAPHITE BISULFATE)
• Molecular Formula: C48H206O28S7
• Molecular Weight: 1456.568
• SMILES: C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.C.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O.OS(=O)(=O)O
• InChI: InChI=1S/48CH4.7H2O4S/c;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;7*1-5(2,3)4/h48*1H4;7*(H2,1,2,3,4)
• InChIKey: QLTDWCHQCKHGGO-UHFFFAOYSA-N

Graphite bisulfate (CAS 12689-13-3) is a graphite intercalation compound (GIC) wherein bisulfate ions (HSO₄⁻) and sulfuric acid molecules are inserted between graphene layers. It functions as a non-covalent, charge-transfer complex, distinct from covalent graphite oxide.

Graphite Bisulfate (CAS 12689-13-3): Definition and Core Scientific Baseline for Procurement

Graphite bisulfate (CAS 12689-13-3) is a graphite intercalation compound (GIC) wherein bisulfate ions (HSO₄⁻) and sulfuric acid molecules are inserted between graphene layers [1]. It functions as a non-covalent, charge-transfer complex, distinct from covalent graphite oxide [2]. Its primary industrial and scientific relevance derives from its capacity to serve as a precursor for thermally expandable graphite and few-layer graphene via exfoliation, enabled by the intercalation of sulfuric acid species [3].

Precursor for thermally expandable graphite in flame retardant composites

Non-covalent exfoliation route to few-layer graphene

Conductive intercalation compound for electronic structure studies

Electrochemical synthesis with dilute acid for controlled exfoliation

• [1] Salvatore, M., Carotenuto, G., De Nicola, S., Camerlingo, C., Ambrogi, V., & Carfagna, C. (2017). Synthesis and Characterization of Highly Intercalated Graphite Bisulfate. Nanoscale Research Letters, 12, 167. View Source
• [2] Kmetko, E. A. (1953). Electronic Properties of Carbons and of Their Interstitial Bisulfate Compounds. The Journal of Chemical Physics, 21(12), 2152–2158. View Source
• [3] PATOLE, S. P., & COSTA, P. M. F. J. (2020). Expansion and exfoliation of graphite to form graphene. U.S. Patent No. US-10787365-B2. View Source

Graphite Bisulfate (CAS 12689-13-3): Why In-Class GIC Substitution Is Scientifically Invalid

Direct substitution of graphite bisulfate with other graphite intercalation compounds (GICs) is not scientifically valid due to divergent decomposition pathways, exfoliation kinetics, and gaseous evolution profiles [1]. For instance, graphite nitrate decomposes via distinct stage transitions and releases NOx gases, whereas graphite bisulfate evolves SO₂, CO, and CO₂ during thermal exfoliation [2]. Furthermore, the electronic properties of graphite bisulfate, characterized by increased conductivity upon oxidation due to hole creation in the π-band, are not replicated in all GICs, nor in the less-ordered expandable graphite derived from it, which contains interstratified graphite oxide phases [3]. These differences critically impact material selection for applications ranging from flame retardancy to graphene production.

Attribute

Graphite Bisulfate (target)

Graphite Nitrate (potential substitute)

Gas evolution

Releases SO₂, CO₂, CO; may influence toxicology profile

Releases NOx, CO; NOx may cause polymer degradation

Decomposition pathway

Stage I → mixed II/III; gradual diffraction shift

Stage II → mixed III/IV → residue; different shelf-life stability

Electronic properties

Increased conductivity upon oxidation (hole creation in π-band)

Conductivity profile may not replicate bisulfate behavior

• [1] Maeda, Y., & Yamashita, Y. (1967). Decomposition of Graphite-Nitrate Lamellar Compound. Tanso, 1967(49), 21-23. View Source
• [2] Muir, K., Liggat, J. J., & O'Keeffe, L. (2023). Thermal volatilisation analysis of graphite intercalation compound fire retardants. Journal of Thermal Analysis and Calorimetry, 148(5), 1905-1920. View Source
• [3] Characterization of commercial expandable graphite fire retardants. (2014). Thermochimica Acta, 584, 8-16. View Source

Graphite Bisulfate (CAS 12689-13-3): Quantified Differentiation from Key Analogs and In-Class Candidates

Electrical Conductivity Enhancement vs. Unoxidized Graphite

Oxidation of graphite to form graphite bisulfate leads to a measured increase in electrical conductivity due to the creation of holes in the π-band, in contrast to unoxidized graphite [1]. This property is a key differentiator from insulating graphite oxide or unmodified graphite.

Conductivity Enhancement

Head-to-head

Increased conductivity relative to unoxidized graphite

Supports conductive GIC selection

Hall coefficient & resistance data

Evidence Dimension	Electrical Conductivity
Target Compound Data	Increased conductivity relative to unoxidized graphite
Comparator Or Baseline	Unoxidized graphite (baseline)
Quantified Difference	Conductivity increases upon oxidation
Conditions	Measurement of electrical resistance and Hall coefficients at various oxidation stages

Why This Matters

This confirms graphite bisulfate as a conductive GIC, suitable for applications requiring enhanced electron mobility compared to pristine graphite.

• [1] Hennig, G. (1951). The Properties of the Interstitial Compounds of Graphite. I. The Electronic Structure of Graphite Bisulfate. The Journal of Chemical Physics, 19(7), 922–923. View Source

Thermal Exfoliation Gaseous Evolution Profile vs. Graphite Nitrate

During thermal exfoliation, graphite bisulfate releases a distinct gas profile of CO₂, CO, H₂O, and a significant volume of SO₂ [1]. In contrast, graphite nitrate releases NO₂, NO, CO, and H₂O [1]. This difference in evolved gases is critical for applications where toxicity or polymer compatibility is a concern.

Gas Evolution Profile

Head-to-head

SO₂ dominant vs. NOx from graphite nitrate

May alter toxicology & polymer compatibility

TVA-SAD, MS, FTIR analysis

Evidence Dimension	Evolved Gases upon Thermal Expansion
Target Compound Data	CO₂, CO, H₂O, and a significant volume of SO₂
Comparator Or Baseline	Graphite nitrate releases NO₂, NO, CO, H₂O
Quantified Difference	Distinct gas species: SO₂ vs. NOx
Conditions	Thermal volatilisation analysis (TVA-SAD), mass spectrometry (MS), Fourier transform infrared spectroscopy (FTIR)

Why This Matters

Selecting graphite bisulfate over graphite nitrate alters the toxicological profile and chemical compatibility of the exfoliation process in polymer composites.

• [1] Muir, K., Liggat, J. J., & O'Keeffe, L. (2023). Thermal volatilisation analysis of graphite intercalation compound fire retardants. Journal of Thermal Analysis and Calorimetry, 148(5), 1905-1920. View Source

Decomposition Pathway Divergence from Graphite Nitrate

X-ray diffraction reveals that the decomposition mechanism of graphite bisulfate differs fundamentally from that of graphite nitrate [1]. Stage-I graphite bisulfate decomposes to a mixed stage of II and III, followed by a gradual shift of diffraction lines, whereas graphite nitrate decomposes to a mixed stage of III and IV, then directly to a residue compound with no intermediate stages [1].

Decomposition Stages

Head-to-head

Stage I → mixed II/III vs. nitrate III/IV

Impacts shelf-life stability assessment

XRD monitoring data

Evidence Dimension	Decomposition Pathway
Target Compound Data	Stage I → Mixed Stage II & III → Gradual line shift
Comparator Or Baseline	Graphite nitrate: Stage II → Mixed Stage III & IV → Residue compound
Quantified Difference	Different intermediate stage mixtures and transition kinetics
Conditions	X-ray diffraction (XRD) monitoring of lamellar compound decomposition

Why This Matters

The distinct decomposition mechanism impacts the shelf-life stability and processing window of graphite bisulfate-based expandable graphites.

• [1] Maeda, Y., & Yamashita, Y. (1967). Decomposition of Graphite-Nitrate Lamellar Compound. Tanso, 1967(49), 21-23. View Source

Exfoliation Volume Control via Electrochemical Synthesis Conditions vs. Chemical Synthesis

Electrochemical intercalation of graphite bisulfate using dilute H₂SO₄ (50% concentration) achieves a maximum exfoliation volume at 850°C after 60 minutes of treatment . This contrasts with conventional chemical intercalation, which typically requires concentrated H₂SO₄ (98%) and an oxidizing agent, offering a less hazardous and more controllable synthesis route .

Synthesis Route

Data to verify

Electrochemical (dilute acid) vs. chemical (conc. acid + oxidant)

May support greener synthesis pathway

Source review recommended; exfoliation at elevated temp.

Evidence Dimension	Synthesis Conditions for Maximum Exfoliation
Target Compound Data	Electrochemical: 50% H₂SO₄, 60 min treatment, exfoliation at 850°C
Comparator Or Baseline	Chemical intercalation: 98% H₂SO₄ + oxidizing agent
Quantified Difference	50% vs. 98% H₂SO₄ concentration; absence of oxidizing agent
Conditions	Electrochemical intercalation followed by thermal shock at 850°C

Why This Matters

This provides a quantifiable, greener, and potentially safer procurement path for producing high-expansion-volume graphite bisulfate.

Graphite Bisulfate (CAS 12689-13-3): Evidence-Based Industrial and Research Use Cases

Precursor for Thermally Expandable Graphite in Flame Retardant Polymers

Graphite bisulfate serves as the direct precursor to expandable graphite used in intumescent fire retardants [1]. The distinct SO₂ evolution profile upon thermal expansion, as opposed to NOx from graphite nitrate, makes it a preferred choice for applications where gas toxicity or polymer degradation by nitrogen oxides is a concern [2].

Synthesis of Few-Layer Graphene via Non-Covalent Exfoliation

Patented methods utilize non-covalent graphite bisulfate for the production of high-quality, few-layer graphene flakes through heat or microwave shock followed by turbulence-assisted exfoliation [3]. This approach leverages the compound's ability to expand without covalent modification, preserving the graphene's electronic properties [3].

Electrochemical Synthesis of Controlled Exfoliation Volume Expandable Graphite

Industrial or research users seeking to produce expandable graphite with a specific exfoliation volume can employ the electrochemical synthesis route using 50% H₂SO₄ for 60 minutes, achieving a controlled expansion at 850°C . This method avoids concentrated acids and oxidizing agents, aligning with green chemistry principles .

Study of Electronic Structure in Graphite Intercalation Compounds

For fundamental research in condensed matter physics, graphite bisulfate serves as a model system for studying the effects of oxidation and intercalation on the electronic band structure of graphite [4]. Its well-characterized increase in conductivity and changes in Hall coefficient upon oxidation provide a benchmark for comparing other acceptor-type GICs [4].

Application

Selection Property

Validation Focus

Flame retardant polymer composite research

Reported SO₂ vs. NOx gas evolution profile

Thermal expansion gas speciation analysis

Few-layer graphene synthesis research

Non-covalent intercalation pathway

Exfoliation quality and layer-number assessment

Expandable graphite with controlled expansion volume

Dilute acid electrochemical route

Exfoliation volume consistency and reproducibility

Electronic structure model studies

Conductive acceptor-type GIC behavior

Conductivity and Hall coefficient benchmarking

• [1] Characterization of commercial expandable graphite fire retardants. (2014). Thermochimica Acta, 584, 8-16. View Source
• [2] Muir, K., Liggat, J. J., & O'Keeffe, L. (2023). Thermal volatilisation analysis of graphite intercalation compound fire retardants. Journal of Thermal Analysis and Calorimetry, 148(5), 1905-1920. View Source
• [3] PATOLE, S. P., & COSTA, P. M. F. J. (2020). Expansion and exfoliation of graphite to form graphene. U.S. Patent No. US-10787365-B2. View Source
• [4] Hennig, G. (1951). The Properties of the Interstitial Compounds of Graphite. I. The Electronic Structure of Graphite Bisulfate. The Journal of Chemical Physics, 19(7), 922–923. View Source